Cas no 89977-22-0 (4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 2-Hydroxy-4,6-dimethyl-5-nitronicotinic acid
- 3-pyridinecarboxylic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-
- 3-pyridinecarboxylic acid, 2-hydroxy-4,6-dimethyl-5-nitro-
- 4,6-dimethyl-5-nitro-2-oxo-1H-pyridine-3-carboxylic acid
- EN300-7435523
- NCIOpen2_003738
- SR-01000536264
- ST038660
- 2-HYDROXY-4,6-DIMETHYL-5-NITROPYRIDINE-3-CARBOXYLIC ACID
- NSC61968
- DTXCID30240710
- 4,6-Dimethyl-5-nitro-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
- AKOS005595035
- DTXSID90289564
- GJSAGPKAERRLKB-UHFFFAOYSA-N
- SR-01000536264-1
- 89977-22-0
- DB-182253
- VS-12709
- NSC-61968
- AKOS002663760
- 4,6-Dimethyl-5-nitro-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid #
- 2-hydroxy-4,6-dimethyl-5-nitro-nicotinic acid
- EU-0053111
- 4,6-Dimethyl-5-nitro-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
- G36810
- STK677968
- BBL034858
- Z3222430420
-
- Inchi: InChI=1S/C8H8N2O5/c1-3-5(8(12)13)7(11)9-4(2)6(3)10(14)15/h1-2H3,(H,9,11)(H,12,13)
- InChI Key: GJSAGPKAERRLKB-UHFFFAOYSA-N
- SMILES: Cc1c(c(=O)[nH]c(c1[N+](=O)[O-])C)C(=O)O
Computed Properties
- Exact Mass: 212.043
- Monoisotopic Mass: 212.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 368.4±42.0 °C at 760 mmHg
- Flash Point: 176.6±27.9 °C
- Refractive Index: 1.59
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7435523-2.5g |
2-hydroxy-4,6-dimethyl-5-nitropyridine-3-carboxylic acid |
89977-22-0 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
A2B Chem LLC | AZ84439-50mg |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 50mg |
$80.00 | 2024-04-19 | |
Aaron | AR01JF0J-500mg |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 500mg |
$266.00 | 2024-07-18 | |
1PlusChem | 1P01JES7-500mg |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 500mg |
$270.00 | 2024-04-20 | |
Aaron | AR01JF0J-10g |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 10g |
$1539.00 | 2024-07-18 | |
A2B Chem LLC | AZ84439-5g |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 5g |
$818.00 | 2024-04-19 | |
1PlusChem | 1P01JES7-1g |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 1g |
$368.00 | 2024-04-20 | |
1PlusChem | 1P01JES7-2.5g |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 2.5g |
$684.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640182-500mg |
4,6-Dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
89977-22-0 | 98% | 500mg |
¥4468.00 | 2024-04-26 | |
Aaron | AR01JF0J-2.5g |
2-hydroxy-4,6-dimethyl-5-nitronicotinic acid |
89977-22-0 | 95% | 2.5g |
$717.00 | 2024-07-18 |
4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid Related Literature
-
Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
-
Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
-
Matthew Tirrell Soft Matter, 2011,7, 9572-9582
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
Additional information on 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Introduction to 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 89977-22-0)
4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 89977-22-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring with specific functional groups that contribute to its chemical and biological properties.
The molecular formula of 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid is C10H9N3O5, and it has a molecular weight of approximately 247.19 g/mol. The compound's structure features a pyridine ring with two methyl groups at the 4 and 6 positions, a nitro group at the 5 position, and a carboxylic acid group at the 3 position. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule.
In recent years, there has been a growing interest in the study of 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid due to its potential applications in various areas of research. One of the key areas of focus has been its role in medicinal chemistry, particularly in the development of new therapeutic agents. The compound's nitro group and carboxylic acid functionality make it an attractive candidate for drug design and synthesis.
A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid as a lead compound for the development of anti-inflammatory drugs. The researchers found that this compound exhibits significant anti-inflammatory activity in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway.
Beyond its medicinal applications, 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been explored for its use in organic synthesis as a versatile building block. Its reactivity with various nucleophiles and electrophiles makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used as a starting material for the preparation of pyridine derivatives with diverse functional groups, which are important in both academic and industrial settings.
The physical properties of 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid, such as its solubility and stability under different conditions, have been extensively studied. It is generally stable under normal laboratory conditions but may require careful handling due to its reactivity with certain chemicals. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions.
In terms of safety and handling, while 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.
The environmental impact of 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been considered in recent studies. Research indicates that the compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines. However, it is always advisable to follow best practices for waste management to minimize any potential ecological impact.
In conclusion, 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 89977-22-0) is a multifaceted compound with promising applications in medicinal chemistry and organic synthesis. Its unique chemical structure and properties make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly significant role in advancing scientific knowledge and innovation.
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